(Z)-3-(2-(phenylimino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)propan-1-ol
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Description
(Z)-3-(2-(phenylimino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)propan-1-ol is a useful research compound. Its molecular formula is C16H16N2OS2 and its molecular weight is 316.44. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Thermodynamic Properties
The spectroscopic and thermodynamic properties of similar compounds, specifically those incorporating thiophen-2-yl and thiazol motifs, have been studied extensively. For instance, Uppal et al. (2019) conducted a comprehensive study on a compound with a similar structure, focusing on optimized geometry, atomic charges, thermodynamic properties, and vibrational analysis using Hartree Fock Theory and Density Functional Theory. This type of research highlights the fundamental physical and chemical properties that can inform various scientific applications, such as material science and molecular engineering (Uppal, Kamni, & Khajuria, 2019).
Antimicrobial and Antifungal Activities
Compounds featuring thiophen-2-yl and thiazol groups have shown promising antimicrobial and antifungal activities. Patel and Patel (2017) synthesized derivatives of a structurally similar compound and evaluated their antimicrobial activity against various bacterial and fungal strains. This study suggests potential applications in developing novel antimicrobial agents (Patel & Patel, 2017).
Antioxidant Activity and QSAR Analysis
Research on derivatives of compounds with related structural frameworks has also explored their potential as antioxidants. Drapak et al. (2019) performed a QSAR-analysis on derivatives to determine their antioxidant activities. Such studies provide a theoretical basis for designing new potential antioxidants, indicating research applications in pharmacology and medicinal chemistry (Drapak et al., 2019).
Synthesis and Chemical Characterization
The synthesis and chemical characterization of compounds with thiophen-2-yl and thiazol groups form a significant part of research activities. Gomha, Edrees, and Altalbawy (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, evaluating their anti-tumor activities. This highlights the compound's relevance in synthetic chemistry and oncological research (Gomha, Edrees, & Altalbawy, 2016).
Properties
IUPAC Name |
3-(2-phenylimino-4-thiophen-2-yl-1,3-thiazol-3-yl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS2/c19-10-5-9-18-14(15-8-4-11-20-15)12-21-16(18)17-13-6-2-1-3-7-13/h1-4,6-8,11-12,19H,5,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDPKWNVBRYAZTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CS3)CCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.